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Compound of Interest

Compound Name: AM3102

Cat. No.: B1664824

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM3102 is a synthetic analog of oleoylethanolamide (OEA), an endogenous lipid mediator that
regulates feeding, body weight, and lipid metabolism.[1] Like OEA, AM3102 functions as a
potent agonist of the Peroxisome Proliferator-Activated Receptor Alpha (PPARa), a nuclear
receptor that plays a critical role in the transcriptional regulation of genes involved in fatty acid
oxidation and inflammation.[1] Notably, AM3102 is designed to be resistant to enzymatic
hydrolysis, offering potentially improved stability and a longer duration of action in vivo
compared to its natural counterpart.[1]

These application notes provide detailed protocols and essential data for the preparation and
administration of AM3102 in preclinical in vivo studies, with a focus on rodent models. The
information is curated to assist researchers in designing and executing robust experiments to
evaluate the therapeutic potential of AM3102.

Physicochemical Properties and Storage

A clear understanding of the physicochemical properties of AM3102 is fundamental for its
proper handling and formulation.
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Property Value Source

Molecular Formula C21H41NO2 MedKoo Biosciences
Molecular Weight 339.56 g/mol MedKoo Biosciences
Appearance Solid powder MedKoo Biosciences
Solubility Soluble in DMSO MedKoo Biosciences

Short term (days to weeks): O -
Storage 4°C, dry and dark. Long term MedKoo Biosciences

(months to years): -20°C.

Mechanism of Action: PPARo Activation

AM3102 exerts its biological effects primarily through the activation of PPARa. Upon binding to
its ligand, PPARa forms a heterodimer with the Retinoid X Receptor (RXR). This complex then
binds to specific DNA sequences known as Peroxisome Proliferator Response Elements
(PPRES) in the promoter region of target genes, thereby modulating their transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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